molecular formula C6H10CuN2O4 B13741842 Copper, [[N,N'-1,2-ethanediylbis[glycinato-kappaN,kappaO]](2-)]- CAS No. 32575-57-8

Copper, [[N,N'-1,2-ethanediylbis[glycinato-kappaN,kappaO]](2-)]-

Cat. No.: B13741842
CAS No.: 32575-57-8
M. Wt: 237.70 g/mol
InChI Key: GIPZFCUJUUCMKT-UHFFFAOYSA-L
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Description

Copper, [N,N’-1,2-ethanediylbis[glycinato-kappaN,kappaO]]-, also known as ethylenediaminetetraacetate-copper-ammonia complex, is a coordination compound where copper is chelated by ethylenediaminetetraacetic acid (EDTA). This compound is known for its stability and versatility in various chemical and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Copper, [N,N’-1,2-ethanediylbis[glycinato-kappaN,kappaO]]- typically involves the reaction of copper(II) salts with ethylenediaminetetraacetic acid (EDTA) in the presence of ammonia. The reaction is carried out in an aqueous medium, and the pH is adjusted to ensure the complete formation of the complex. The general reaction can be represented as follows:

Cu2++EDTA4+2NH3Cu(EDTA)(NH3)2\text{Cu}^{2+} + \text{EDTA}^{4-} + 2\text{NH}_3 \rightarrow \text{Cu(EDTA)(NH}_3\text{)}_2 Cu2++EDTA4−+2NH3​→Cu(EDTA)(NH3​)2​

Industrial Production Methods

In industrial settings, the production of this compound involves large-scale reactions in controlled environments. The process includes the dissolution of copper(II) salts in water, followed by the addition of EDTA and ammonia. The mixture is stirred and heated to facilitate the reaction, and the pH is carefully monitored and adjusted. The resulting complex is then purified through filtration and crystallization techniques.

Chemical Reactions Analysis

Types of Reactions

    Oxidation-Reduction Reactions: Copper, []- can undergo redox reactions where the copper ion can be reduced or oxidized depending on the reaction conditions.

    Substitution Reactions: The ammonia ligands in the complex can be substituted by other ligands such as water, chloride, or other donor molecules.

    Complexation Reactions: The compound can form additional complexes with other metal ions or ligands, enhancing its versatility in various applications.

Common Reagents and Conditions

    Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

    Reducing Agents: Sodium borohydride, hydrazine.

    Substitution Reagents: Chloride ions, water, other amines.

Major Products Formed

    Oxidation: Formation of higher oxidation state copper complexes.

    Reduction: Formation of lower oxidation state copper complexes.

    Substitution: Formation of new coordination complexes with different ligands.

Scientific Research Applications

Copper, [N,N’-1,2-ethanediylbis[glycinato-kappaN,kappaO]]- has a wide range of applications in scientific research:

    Chemistry: Used as a catalyst in various organic and inorganic reactions due to its ability to stabilize transition states and intermediates.

    Biology: Employed in studies involving metalloproteins and enzymes where copper plays a crucial role in biological processes.

    Medicine: Investigated for its potential therapeutic properties, including its use in antimicrobial and anticancer treatments.

    Industry: Utilized in electroplating, water treatment, and as a stabilizer in polymer production.

Mechanism of Action

The mechanism by which Copper, [N,N’-1,2-ethanediylbis[glycinato-kappaN,kappaO]]- exerts its effects involves the coordination of copper ions with the EDTA ligand. This chelation stabilizes the copper ion and allows it to participate in various chemical reactions. The molecular targets include enzymes and proteins that require copper as a cofactor. The pathways involved often relate to redox reactions and electron transfer processes.

Comparison with Similar Compounds

Similar Compounds

    Copper disodium EDTA: Similar in structure but with sodium ions instead of ammonia.

    Copper diammonium EDTA: Another variant with different stoichiometry and ligand arrangement.

    Copper(II) sulfate: A simpler copper compound used in various applications but lacks the chelation stability of the EDTA complex.

Uniqueness

Copper, [N,N’-1,2-ethanediylbis[glycinato-kappaN,kappaO]]- is unique due to its high stability, versatility in forming complexes, and ability to participate in a wide range of chemical reactions. Its chelation with EDTA provides enhanced stability and reactivity compared to simpler copper compounds.

Properties

CAS No.

32575-57-8

Molecular Formula

C6H10CuN2O4

Molecular Weight

237.70 g/mol

IUPAC Name

copper;2-[2-(carboxylatomethylamino)ethylamino]acetate

InChI

InChI=1S/C6H12N2O4.Cu/c9-5(10)3-7-1-2-8-4-6(11)12;/h7-8H,1-4H2,(H,9,10)(H,11,12);/q;+2/p-2

InChI Key

GIPZFCUJUUCMKT-UHFFFAOYSA-L

Canonical SMILES

C(CNCC(=O)[O-])NCC(=O)[O-].[Cu+2]

Related CAS

5657-17-0 (Parent)

Origin of Product

United States

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